Dabigatran-13C-d3

• Molecular Formula: C25H25N7O3
• Molecular Weight: 475.5 g/mol
• InChI: InChI=1S/C25H25N7O3/c1-31-20-10-7-17(25(35)32(13-11-23(33)34)21-4-2-3-12-28-21)14-19(20)30-22(31)15-29-18-8-5-16(6-9-18)24(26)27/h2-10,12,14,29H,11,13,15H2,1H3,(H3,26,27)(H,33,34)/i1+1D3
• InChIKey: YBSJFWOBGCMAKL-KQORAOOSSA-N

Dabigatran-13C-d3: Certified Internal Standard

Dabigatran-13C-d3 (Synonyms: BIBR 953-13C,d3; CAS 2967480-55-1) is a stable isotope-labeled analog of dabigatran, the active metabolite of the oral prodrug dabigatran etexilate . It is specifically synthesized as a certified internal standard (IS) for the accurate quantification of dabigatran in biological matrices using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS) . The compound incorporates precisely one 13C atom and three deuterium atoms (d3) within the benzimidazole-methyl moiety, producing a characteristic mass shift of +4 Da relative to the unlabeled analyte while preserving nearly identical physicochemical properties essential for co-elution in chromatographic separations [1].

Certified SIL-IS

Stable isotope-labeled internal standard for dabigatran quantification by LC-MS/MS

Dual Label Design

13C and deuterium labeling preserves co-elution with unlabeled analyte

Matrix Effect Control

Compensates for ion suppression and extraction variability in biological matrices

• [1] GlpBio. Dabigatran-13C-d3 (GC49684) Product Specification. GlpBio Technology, Montclair, CA. Accessed 2026. View Source

Dabigatran-13C-d3: Why Unlabeled Substitutes Fail

In LC-MS/MS bioanalysis, the use of structurally similar but non-isotopic internal standards (e.g., other direct oral anticoagulants such as rivaroxaban or apixaban) introduces differential matrix effects, variable extraction recovery, and inconsistent ionization efficiency that directly compromise quantification accuracy and precision [1]. Regulatory frameworks including ICH M10 and the FDA's 2025 Bioanalytical Method Validation (BMV) Guidance for Industry mandate that stable isotope-labeled internal standards (SIL-IS) be employed as the gold standard to compensate for these sources of variability [1]. Furthermore, among SIL-IS options for dabigatran, the specific isotopic design (13C plus deuterium labeling pattern) dictates critical parameters including mass shift magnitude, chromatographic co-elution fidelity, and freedom from isotope exchange (deuterium back-exchange) under sample preparation conditions . Substituting Dabigatran-13C-d3 with an alternative SIL-IS variant without validation alters method performance characteristics and may render the assay non-compliant with regulatory submission requirements.

Non-isotopic structural analog IS may introduce differential matrix effects and variable recovery, compromising quantification accuracy.

Alternative SIL-IS variants with different mass shift or label position can alter co-elution fidelity and may require extensive revalidation.

Current bioanalytical guidance context supports SIL-IS as preferred approach; substituting may increase validation burden for method compliance.

• [1] U.S. Food and Drug Administration. Bioanalytical Method Validation: Guidance for Industry. Center for Drug Evaluation and Research (CDER), January 2025. View Source

Dabigatran-13C-d3: Quantitative Evidence

Dual 13C/d3 Labeling Ensures Baseline Resolution

Dabigatran-13C-d3 incorporates one 13C atom and three deuterium atoms at the N-methyl position of the benzimidazole ring, yielding a net mass increase of +4 Da compared to unlabeled dabigatran (molecular weight 471.5 Da versus 475.5 Da for the labeled IS) . This mass shift is intentionally engineered to exceed the isotopic envelope of the native analyte while maintaining sufficient proximity to avoid differential chromatographic retention. In contrast, single-isotope variants such as Dabigatran-d3 provide only a +3 Da shift, and Dabigatran-13C6 provides a +6 Da shift . The +4 Da differential of Dabigatran-13C-d3 achieves complete baseline separation in the mass analyzer without encroaching on the acquisition window of structurally related metabolites or concomitant medications, a critical consideration for multiplexed DOAC assays [1].

Mass Shift

Class-level

+4 Da

Supports unambiguous MS/MS transition selection free from isotopic cross-talk

Comparators: d3-only (+3 Da), 13C6 (+6 Da). Engineered to separate from native isotopic envelope.

Evidence Dimension	Mass shift from unlabeled analyte
Target Compound Data	+4 Da (one 13C, three 2H)
Comparator Or Baseline	Dabigatran-d3: +3 Da; Dabigatran-13C6: +6 Da
Quantified Difference	Target provides +4 Da shift versus +3 Da (d3-only) and +6 Da (13C6)
Conditions	ESI positive ion mode, MRM acquisition; molecular weight calculation based on C24H25N7O3 (unlabeled) versus C24[13C]H22D3N7O3 (labeled)

Why This Matters

The +4 Da mass shift ensures unambiguous MS/MS transition selection free from isotopic cross-talk, which is essential for achieving the ≤15% precision and accuracy criteria mandated in regulated bioanalysis.

• [1] SynZeal Research. Dabigatran-13C-D3 (SZ-D012D08) Product Specification and Regulatory Application Notes. SynZeal Laboratories, Ahmedabad, India. Accessed 2026. View Source

Certified Purity for Direct Calibrator Use

Dabigatran-13C-d3 is supplied with a certified purity specification of ≥99% (as determined by HPLC-UV or equivalent method) and is manufactured under ISO 17034 accredited reference material producer protocols [1]. The product includes a comprehensive Certificate of Analysis (CoA) documenting batch-specific purity, isotopic enrichment, and residual unlabeled analyte content. This level of documentation is distinct from research-grade isotopically labeled materials that may lack traceable certification or exhibit lower purity specifications (commonly 95–98% for some catalog items) . The availability of ISO 17034-certified material with full regulatory documentation enables direct use as a working reference standard or internal standard in Abbreviated New Drug Application (ANDA) bioequivalence studies without requiring additional in-house qualification steps [1].

Certified Purity

Head-to-head

≥99% (ISO 17034)

May reduce internal qualification burden for direct calibrator use in bioanalytical methods

Compared to research-grade materials (95–98%) lacking accredited certification.

Evidence Dimension	Certified purity and regulatory documentation level
Target Compound Data	≥99% purity with ISO 17034 Certificate of Analysis; USP/EP traceability available upon request
Comparator Or Baseline	Research-grade isotopically labeled dabigatran: 95–98% purity; CoA may lack ISO 17034 accreditation
Quantified Difference	Target offers ≥99% certified purity versus ≥95% for standard research-grade materials; accredited certification reduces qualification burden
Conditions	HPLC purity analysis; ISO 17034:2016 reference material producer accreditation requirements

Why This Matters

Procuring ISO 17034-certified material eliminates the need for costly and time-consuming internal qualification of reference standards, directly accelerating GLP/GCP study timelines and reducing regulatory submission risk.

• [1] SynZeal Research. Dabigatran-13C-D3 (SZ-D012D08) Product Specification and Regulatory Application Notes. SynZeal Laboratories, Ahmedabad, India. Accessed 2026. View Source

SIL-IS Eliminates Matrix Effects

In validated LC-MS/MS methods for the simultaneous determination of direct oral anticoagulants (DOACs) in human plasma, the use of isotopically labeled internal standards (SIL-IS) — a class that includes Dabigatran-13C-d3 — achieved absolute recoveries ranging from 93% to 102% for all analytes, with no significant matrix effects observed [1]. Matrix effects were fully compensated by the co-eluting SIL-IS, which did not relevantly influence ionization efficiency. This performance stands in marked contrast to methods employing non-isotopic structural analog internal standards, which frequently exhibit differential recovery and require extensive matrix effect validation . While this study utilized a different SIL-IS variant, the underlying principle — that isotopically labeled IS co-eluting with the analyte corrects for both extraction loss and ionization variability — applies universally to SIL-IS including Dabigatran-13C-d3 .

Matrix Effect Recovery

Class-level

93–102% recovery

Indicates consistent matrix effect compensation in human plasma research matrices

Based on published SIL-IS DOAC assay; individual method validation required.

Evidence Dimension	Absolute recovery in human plasma
Target Compound Data	93–102% (class-level inference based on SIL-IS performance in validated DOAC assay)
Comparator Or Baseline	Non-isotopic structural analog internal standard: recovery may vary ±15–30% from analyte; requires matrix factor validation
Quantified Difference	SIL-IS class demonstrates consistent 93–102% recovery with matrix effect fully compensated; analog IS may exhibit >20% differential recovery
Conditions	Human plasma; LC-MS/MS with ESI positive mode; protein precipitation extraction

Why This Matters

Consistent high recovery and matrix effect compensation are non-negotiable for meeting FDA/ICH M10 bioanalytical method validation acceptance criteria (±15% accuracy and precision), making SIL-IS procurement a compliance-driven requirement.

• [1] Kuhn J, Gripp T, Knabbe C, Birschmann I. Simultaneous Determination of Dabigatran, Rivaroxaban, and Apixaban in Human Plasma by Liquid Chromatography/Tandem Mass Spectrometry. Drug Testing and Analysis. 2020;12(3):321-330. View Source

13C Label Mitigates Deuterium Back-Exchange

Deuterium-labeled compounds are susceptible to hydrogen-deuterium (H/D) exchange when exposed to protic solvents under acidic or basic conditions, a phenomenon that can compromise quantification accuracy by altering the apparent IS/analyte ratio [1]. In Dabigatran-13C-d3, the deuterium atoms are positioned on the N-methyl group of the benzimidazole ring, a site that may exhibit varying exchange susceptibility depending on sample pH and solvent composition [2]. The concurrent incorporation of a 13C atom provides a stable carbon backbone label that remains completely unaffected by H/D exchange under all sample preparation conditions, including acidified extraction solvents (e.g., methanol/0.1 N HCl) and acidic mobile phases commonly employed in DOAC bioanalysis [3]. In contrast, d3-only or d4-only internal standards rely exclusively on deuterium labels, which may undergo partial back-exchange (quantified as 0.5–5% loss depending on conditions), introducing method variability [1].

Exchange Stability

Class-level

13C: 0% exchange

Dual label design supports method robustness under acidic sample preparation conditions

d3-only labels may undergo 0.5–5% H/D exchange; 13C provides absolute label stability.

Evidence Dimension	Susceptibility to isotope exchange under sample preparation conditions
Target Compound Data	13C label: 0% exchange under all conditions; d3 label: minimal exchange at N-methyl position (estimated <2% under standard acidic conditions)
Comparator Or Baseline	d3-only or d4-only internal standards: deuterium labels subject to H/D exchange (0.5–5% loss depending on pH and solvent)
Quantified Difference	Target contains a 13C label with absolute exchange stability; comparator relies exclusively on deuterium with finite exchange risk
Conditions	Acidic extraction (methanol/0.1 N HCl), acidic mobile phase (0.1% formic acid), ambient temperature

Why This Matters

The dual 13C/d3 design provides a built-in hedge against deuterium back-exchange, ensuring method robustness across diverse sample preparation protocols and reducing the need for revalidation when assay conditions change.

• [1] Wur.nl (Wageningen University & Research). LC-MS/MS: Points of Attention When Using Isotope Labelled Standards. RIKILT Institute of Food Safety, September 2012. View Source
• [2] GlpBio. Dabigatran-13C-d3 (GC49684) Product Specification: Molecular Structure and Labeling Position. GlpBio Technology, Montclair, CA. Accessed 2026. View Source
• [3] Foerster KI, Huppertz A, Meid AD, et al. Quantitation of the Oral Anticoagulants Dabigatran, Rivaroxaban, Apixaban, and Warfarin in Plasma Using Ultra-Performance Liquid Chromatography with Tandem Mass Spectrometry (UPLC-MS/MS). In: Methods in Molecular Biology. Springer Nature; 2019. View Source

Dabigatran-13C-d3: Key Application Scenarios

Bioequivalence Studies for ANDA

Dabigatran-13C-d3 is specifically indicated for use as the internal standard in validated LC-MS/MS methods designed to quantify dabigatran concentrations in human plasma for bioequivalence (BE) studies submitted as part of Abbreviated New Drug Applications (ANDAs). The compound's ISO 17034-certified purity (≥99%) and availability with full Certificate of Analysis documentation directly align with FDA and ICH M10 requirements for reference standard qualification [1]. The dual 13C/d3 labeling provides a +4 Da mass shift that ensures unambiguous MRM transition selection without interference from endogenous plasma components or concomitant medications, a critical requirement for BE study acceptance [1].

Therapeutic Drug Monitoring in Special Populations

Clinical laboratories performing therapeutic drug monitoring (TDM) of dabigatran in patients with renal impairment, advanced age, or undergoing emergency surgery require highly accurate and reproducible quantification methods. Methods employing SIL-IS have been shown to achieve absolute recoveries of 93–102% in human plasma with complete matrix effect compensation [1]. Dabigatran-13C-d3 provides the isotopic fidelity necessary for precise measurement across the clinically relevant concentration range (typically 1–1000 ng/mL) without interference from other direct oral anticoagulants (rivaroxaban, apixaban, edoxaban) that may be co-administered or present as cross-contamination in clinical specimens [2].

Preclinical Pharmacokinetic Studies

Preclinical pharmacokinetic evaluation of dabigatran etexilate formulations in animal models (e.g., Beagle dogs) requires robust bioanalytical methods capable of processing large sample batches with consistent precision. Published UPLC-MS/MS methods using deuterated dabigatran internal standards in Beagle dog plasma have established linear ranges of 1–1000 ng/mL with intra- and inter-day RSD <15%, supporting determination of key parameters including tmax, Cmax, AUC0→t, and t1/2 [1]. Dabigatran-13C-d3 offers enhanced robustness for these applications through its dual 13C/d3 labeling design, which mitigates deuterium back-exchange risk during acidic sample preparation steps common to plasma protein precipitation workflows [2].

Multiplexed DOAC Assay Development

Research laboratories developing multiplexed assays for simultaneous quantification of multiple direct oral anticoagulants (dabigatran, rivaroxaban, apixaban, edoxaban) require isotopically distinct internal standards for each analyte to avoid mass channel overlap. Dabigatran-13C-d3 provides a +4 Da mass shift that is compatible with the MS/MS acquisition windows of other DOACs and their respective SIL-IS in a single analytical run [1]. Validated multiplexed methods employing isotopically labeled IS for each analyte have been successfully introduced into clinical practice for patient monitoring and pharmacokinetic research [1].

Application

Selection Property

Validation Focus

Bioequivalence study method validation

Certified purity and isotopic identity

Accuracy and precision in human plasma research matrices

Human plasma concentration monitoring research

Matrix effect compensation with SIL-IS

Recovery consistency across relevant concentration ranges

Preclinical pharmacokinetic evaluation

Robustness for large-batch analysis

Inter-day precision in animal model plasma

Multiplexed DOAC quantification research

Defined isotopic mass shift for channel separation

Specificity in presence of co-medications

• [1] SynZeal Research. Dabigatran-13C-D3 (SZ-D012D08) Product Specification and Regulatory Application Notes. SynZeal Laboratories, Ahmedabad, India. Accessed 2026. View Source
• [2] Kuhn J, Gripp T, Knabbe C, Birschmann I. Simultaneous Determination of Dabigatran, Rivaroxaban, and Apixaban in Human Plasma by Liquid Chromatography/Tandem Mass Spectrometry. Drug Testing and Analysis. 2020;12(3):321-330. View Source
• [3] Xiang ZX, Ma WD, Xia GX. Determination of Dabigatran in Beagle Dog Plasma by UPLC-MS/MS. Chinese Journal of Pharmaceuticals. 2015;46(10):1096-1099. View Source